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Compound of Interest

Compound Name: Alloc-Leu-OH.DCHA
Cat. No.: B1516135
Get Quote
. J

Alloc-Leu-OH.DCHA is not merely a benign amino acid derivative; it is a salt complex
containing Dicyclohexylamine (DCHA), a corrosive and environmentally toxic secondary amine.
[1] While the Alloc-protected leucine component is relatively stable, the DCHA counter-ion
dictates the hazardous waste classification and handling rigor.

Core Hazard Directive:
¢ Primary Risk: Corrosivity (Skin/Eye) and Acute Aquatic Toxicity.[1]

» Hidden Risk: Formation of carcinogenic nitrosamines if mixed with nitrosating agents (e.g.,
sodium nitrite, nitric acid).

» Disposal Method: High-temperature incineration via a licensed hazardous waste contractor.
[1] Do not discharge to sewer.[1]

Chemical Identity & Waste Classification

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1516135#bc-rfq
https://www.benchchem.com/product/b1516135/docs?utm_src=pdf-body#executive-summary-immediate-safety-profile
https://www.medchemexpress.com/z-leu-oh-dcha.html
https://www.medchemexpress.com/z-leu-oh-dcha.html
https://www.medchemexpress.com/z-leu-oh-dcha.html
https://www.medchemexpress.com/z-leu-oh-dcha.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1516135?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Property Specification

) N-Allyloxycarbonyl-L-leucine
Chemical Name ] )
dicyclohexylammonium salt

110661-35-3 (Salt) / 101-83-7 (DCHA

component)

CAS Number

Molecular Formula

Corrosive (Cat 1B), Acute Tox (Oral/Dermal),
Aquatic Acute 1

GHS Classification

UN 2565 (Dicyclohexylamine) or UN 3263

(Corrosive solid, basic, organic, n.o.s.)[1][2]

UN Number

D002 (Corrosive) - Check local state variations
RCRA Waste Code T
for amine listings

Signal Word DANGER

Pre-Disposal Segregation Strategy

Effective disposal begins with chemical segregation. Inappropriate mixing of DCHA salts can
lead to exothermic runaway reactions or toxic gas evolution.

The "Nitrosamine Rule": As a secondary amine, DCHA can react with nitrosating agents
(nitrites, nitrous acid, nitrogen oxides) to form N-nitrosodicyclohexylamine, a potent carcinogen.
[1] You must strictly segregate this waste from any nitric acid or nitrite waste streams.

Segregation Logic Diagram The following decision tree illustrates the critical segregation steps
required before the chemical enters the waste container.
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Waste: Alloc-Leu-OH.DCHA

Physical State?

/N

Solid (Powder/Crystal) Solution (Mother Liquor)

Direct Disposal

Bl Cemeee salsls Contains Oxidizers/Nitrites?

(Basic/Organic)

No Yes (Critical Risk)

SEGREGATE STRICTLY

pH < 7 (Acidic)? (Do Not Mix)

NEUTRALIZE
(Add weak base to pH 8-10)

Bin: Basic Organic Waste
(Non-Halogenated)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Alloc-Leu-OH.DCHA waste streams to prevent

incompatibility reactions.

Detailed Disposal Protocols
Scenario A: Disposal of Excess Solid Reagent
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Context: Expired shelf-life or contaminated solid material.[1]

Container Selection: Use a High-Density Polyethylene (HDPE) wide-mouth jar.[1] Glass is
acceptable but poses a breakage risk for corrosive solids.

e Labeling: Mark the container clearly with "Hazardous Waste - Corrosive Solid, Basic,
Organic." Explicitly list "Dicyclohexylamine Salt."

e Packing: Double-bag the primary container in a clear polyethylene bag before placing it in
the waste drum. This secondary containment protects waste handlers from dust inhalation.

o Disposal Route: Incineration. The Alloc group and the amino acid backbone combust clean,
while the amine requires scrubbers for

management at the facility.

Scenario B: Disposal of Synthesis Mother Liquors

Context: Waste solvent remaining after filtering the Alloc-Leu-OH.DCHA precipitate.[1]

o Solvent Compatibility: Ensure the carrier solvent (often Ethyl Acetate or Ether) is compatible
with the "Non-Halogenated Organic" waste stream.

e pH Verification: Check the pH of the waste solution.

o If Acidic:[1] The DCHA will exist as a protonated salt (highly soluble).

o If Basic: Free DCHA liquid may be present (corrosive, penetrating odor).
o Consolidation: Pour into the "Basic Organic Waste" carboy.

o CRITICAL: Do not pour into "Acid Waste" carboys. The heat of neutralization can
pressurize the container, and sudden precipitation of the salt may clog the container
opening.

Scenario C: DCHA Removal (Salt Liberation Pre-
treatment)
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Context: If you need to separate the toxic DCHA from the amino acid before disposal to reduce
bulk toxicity.[1]

This standard laboratory protocol converts the salt into two distinct streams:
e Suspend the salt in Ethyl Acetate (EtOAc) and water.[1]
 Acidify with dilute

or
(Phosphoric acid) to pH 2-3.

e Extract:

o Organic Layer:[1] Contains Alloc-Leu-OH (free acid).[1] Dispose of as standard organic
waste (low hazard).

o Aqueous Layer:[1] Contains Dicyclohexylammonium phosphate/sulfate.[1] This is the toxic
stream. It must be labeled "Aqueous Acidic Waste with Toxic Amines" and sent for
treatment.

Emergency Spill Response Workflow

In the event of a benchtop spill, the high viscosity of DCHA (if liberated) or the fine dust of the
salt requires immediate containment to prevent respiratory exposure.

1. ASSESS 2. PPE UP 3. CONTAIN 4. COLLECT 5. DECONTAMINATE
Isolate Area Nitrile Gloves (Double) —® Cover with Dry Sand —® Scoop into HDPE Pail Wipe with dilute acetic acid
Check Ventilation Resp. Protection (P100) or Vermiculite Do NOT sweep (Dust) then soap/water

Click to download full resolution via product page

Figure 2: Step-by-step spill response protocol minimizing respiratory and dermal exposure
risks.

Spill Cleanup Notes:
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e Do not use water initially.[1][3] Water dissolves the salt and spreads the DCHA contamination
over a larger surface area. Use dry absorbents first.

» Decontamination: After solid removal, wipe the surface with 1-2% dilute acetic acid (vinegar)
to neutralize residual amine traces, followed by a soap and water wash.[1]

Ecological Justification for Strict Compliance

Why is "down the drain" disposal strictly prohibited?

o Aquatic Toxicity: Dicyclohexylamine is classified as Aquatic Acute 1.[1][4] It is highly toxic to
fish and daphnia (

approx. 12-62 mg/L).[1] Municipal water treatment plants are not designed to degrade these
specific cyclic amines efficiently.

e Bioaccumulation: DCHA has a high potential for bioconcentration in aquatic organisms.[1]

» Regulatory Liability: Discharge of amine salts violates the Clean Water Act (US) and
comparable EU regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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